Cas no 2172044-41-4 (1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentanecarbonyl}azetidine-3-carboxylic acid)

• Product Name: 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentanecarbonyl}azetidine-3-carboxylic acid
• CAS No: 2172044-41-4
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5905787
• PubChem ID: 165811850
• Update Time: 2025-08-05

1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentanecarbonyl}azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentanecarbonyl}azetidine-3-carboxylic acid
• 2172044-41-4
• 1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentanecarbonyl}azetidine-3-carboxylic acid
• EN300-1490761

• Inchi： 1S/C26H28N2O5/c29-23(30)17-13-28(14-17)24(31)26(11-5-6-12-26)16-27-25(32)33-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22H,5-6,11-16H2,(H,27,32)(H,29,30)
• InChI Key： ISWBHDUNAVSMKF-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCC1)N1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentanecarbonyl}azetidine-3-carboxylic acid

Introduction to 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentanecarbonyl}azetidine-3-carboxylic Acid (CAS No. 2172044-41-4)

1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentanecarbonyl}azetidine-3-carboxylic acid (CAS No. 2172044-41-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Aze(Cbz)-OH, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structure and functional groups make it a valuable tool in the development of novel therapeutic agents.

The compound's structure consists of an azetidine ring, a cyclopentane ring, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for protecting amino groups during multi-step synthetic processes. The presence of the azetidine ring adds further complexity and reactivity, which can be exploited in the design of new drugs with enhanced pharmacological properties.

Recent studies have highlighted the potential of 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentanecarbonyl}azetidine-3-carboxylic acid in the development of inhibitors for various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound as a building block in the synthesis of potent inhibitors for protease enzymes, which are involved in several disease pathways, including cancer and viral infections.

The cyclopentane ring in the structure provides additional conformational flexibility, which can be crucial for optimizing the binding affinity and selectivity of drug candidates. This flexibility allows for fine-tuning of molecular interactions with target proteins, leading to improved therapeutic outcomes. Moreover, the carboxylic acid group at the C3 position of the azetidine ring can be readily modified through esterification or amide formation, enabling the creation of diverse derivatives with tailored biological activities.

In addition to its applications in drug discovery, 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentanecarbonyl}azetidine-3-carboxylic acid has also been explored for its potential as a fluorescent probe. The Fmoc group can be cleaved under specific conditions to reveal a fluorophore, making this compound useful for monitoring cellular processes and protein interactions in real-time. This dual functionality as both a synthetic intermediate and a fluorescent marker underscores its versatility and value in modern chemical biology research.

The synthesis of 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentanecarbonyl}azetidine-3-carboxylic acid typically involves several steps, including the protection of amino groups, ring formation, and functional group modification. Advanced synthetic techniques such as transition metal-catalyzed reactions and organocatalysis have been employed to improve yield and purity. These methods not only enhance the efficiency of the synthesis but also reduce environmental impact by minimizing waste generation.

From a safety perspective, handling this compound requires adherence to standard laboratory practices due to its reactivity and potential for forming stable intermediates that can be difficult to remove. However, when used appropriately, it poses minimal risk to researchers and can be safely stored under proper conditions.

In conclusion, 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentanecarbonyl}azetidine-3-carboxylic acid (CAS No. 2172044-41-4) is a versatile and valuable compound with significant applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for developing novel therapeutic agents and fluorescent probes. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.